3,4-Difluorobenzene-1-carbothioamide

• IUPAC Name: 3,4-difluorobenzenecarbothioamide
• InChI: InChI=1S/C7H5F2NS/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H2,10,11)
• InChI Key: BVZJSQFOGOEVMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=S)N)F)F
• Molecular Formula: C7H5F2NS
• DSSTOX Substance ID: DTXSID70588188
• Molecular Weight: 173.19 g/mol
• CAS No.: 317319-14-5

Description

3,4-Difluorobenzene-1-carbothioamide is a chemical compound with the molecular formula C7H5F2NS. It has a molecular weight of 173.186 g/mol. It is used for research and development purposes.

Synthesis Analysis

The synthesis of similar compounds, such as m-difluorobenzene, has been achieved through a continuous-flow double diazotization process. This process addresses several challenges associated with the traditional method, which involves double diazotization from m-phenylenediamine. The continuous-flow methodology allows for a rapid synthesis of m-difluorobenzene with an 85% total yield, compared to the traditional method’s 65% total yield.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C7H5F2NS. Unfortunately, detailed structural analysis such as bond lengths and angles could not be found in the available resources.

Physical and Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 173.186 g/mol. Unfortunately, other physical and chemical properties such as boiling point, solubility, and density could not be found in the available resources.

Safety and Hazards

3,4-Difluorobenzene-1-carbothioamide should be handled with care. It is harmful if swallowed, inhaled, or absorbed through the skin. It can cause eye, skin, and respiratory tract irritation. It should be stored in a cool, dry place in a tightly closed container.

Mechanism of Action

Target of Action

Similar compounds with hydrazine-1-carbothioamide moieties have been shown to target vegfr-2 . VEGFR-2 is a key receptor involved in tumor angiogenesis and metastasis .

Mode of Action

Compounds with similar structures have been shown to inhibit vegfr-2 tyrosine kinase . This inhibition blocks the VEGFR-2 signaling pathway, which is a common therapeutic strategy in cancer treatment .

Biochemical Pathways

The inhibition of vegfr-2 can affect multiple downstream pathways involved in cell proliferation, survival, and migration .

Pharmacokinetics

Similar compounds have shown good pharmacokinetic characteristics .

Result of Action

Similar compounds have been shown to cause cell cycle arrest at the g2/m phase and induction of the extrinsic and endoplasmic reticulum apoptosis pathways .

Biochemical Analysis

Biochemical Properties

3,4-Difluorobenzene-1-carbothioamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions can vary, but they often involve binding to specific sites on enzymes or proteins, leading to inhibition or activation of their functions. For example, this compound may inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound may alter the expression of genes involved in cell growth and differentiation, leading to changes in cellular behavior .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. These interactions can result in enzyme inhibition or activation, changes in gene expression, and modulation of signaling pathways. For example, this compound may bind to the active site of an enzyme, preventing its normal substrate from binding and thereby inhibiting its activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it may degrade over time, leading to a decrease in its efficacy .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulation of metabolic pathways. At higher doses, it may cause toxic or adverse effects. For instance, high doses of this compound may lead to cellular toxicity and organ damage .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in these pathways, affecting metabolic flux and metabolite levels. For example, this compound may inhibit enzymes involved in the synthesis of certain metabolites, leading to a decrease in their levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the localization and accumulation of the compound. For instance, this compound may be transported into cells via specific transporters and then bind to intracellular proteins, affecting its distribution within the cell .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, this compound may be localized to the mitochondria, where it can exert its effects on cellular metabolism .

Synthesis routes and methods

Procedure details

Dissolve 3,4-difluorobenzamide (4.95 g, 31.5 mmol) in diethyl ether (70 mL) and cool the mixture to 0° C. Add phosphorus pentasulfide (7.0 g, 31.5 mmol) and warm the mixture to room temperature overnight. Filter the mixture and concentrate the filtrate to obtain 5.5 g (100%) of a yellow solid. 1H NMR (300 MHz, DMSO-d6) δ: 9.99 (bs, 1H), 9.54 (bs, 1H), 7.89 (m, 1H), 7.75 (m, 1H), 7.46 (m, 1H).